molecular formula C24H26N4O B5636053 4-{[2-(1-{[(1R*,2R*)-2-phenylcyclopropyl]carbonyl}piperidin-4-yl)-1H-imidazol-1-yl]methyl}pyridine

4-{[2-(1-{[(1R*,2R*)-2-phenylcyclopropyl]carbonyl}piperidin-4-yl)-1H-imidazol-1-yl]methyl}pyridine

Cat. No. B5636053
M. Wt: 386.5 g/mol
InChI Key: AAOKZBLOBGSWKF-FCHUYYIVSA-N
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Description

This compound is associated with the class of imidazo[1,5-a]pyridines, which provides a versatile architecture for stable N-heterocyclic carbenes used in various chemical reactions and synthesis processes (Alcarazo et al., 2005).

Synthesis Analysis

Imidazo[1,5-a]pyridines and derivatives, such as our compound of interest, are typically synthesized from imidazo[1,5-a]pyridin-3-ylidenes. These compounds can be generated through several synthetic routes including reactions involving mesoionic carbene (Alcarazo et al., 2005).

Molecular Structure Analysis

The molecular structure of imidazo[1,5-a]pyridine derivatives, which are closely related to the compound , typically involves a planar configuration that contributes to their stability and reactivity. This planar structure is crucial for the formation of stable N-heterocyclic carbenes (Alcarazo et al., 2005).

Chemical Reactions and Properties

The chemical reactions involving imidazo[1,5-a]pyridines, similar to our compound, include their use as intermediates in the generation of stable N-heterocyclic carbenes. These compounds participate in various organic transformations, including those involving Rh(I) mono- and biscarbenes, showcasing their versatility in synthetic chemistry (Alcarazo et al., 2005).

Physical Properties Analysis

While specific data on the physical properties of "4-{[2-(1-{[(1R*,2R*)-2-phenylcyclopropyl]carbonyl}piperidin-4-yl)-1H-imidazol-1-yl]methyl}pyridine" are not directly available, imidazo[1,5-a]pyridines generally possess unique physical properties due to their stable and planar structure, which influences their boiling and melting points, as well as solubility in various solvents.

Chemical Properties Analysis

The chemical properties of imidazo[1,5-a]pyridine derivatives include their stability as N-heterocyclic carbenes and their reactivity in various organic reactions. The unique structure of these compounds allows for a wide range of chemical behaviors, including acting as ligands in transition metal complexes and participating in coupling reactions (Alcarazo et al., 2005).

properties

IUPAC Name

[(1R,2R)-2-phenylcyclopropyl]-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N4O/c29-24(22-16-21(22)19-4-2-1-3-5-19)27-13-8-20(9-14-27)23-26-12-15-28(23)17-18-6-10-25-11-7-18/h1-7,10-12,15,20-22H,8-9,13-14,16-17H2/t21-,22+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AAOKZBLOBGSWKF-FCHUYYIVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC=CN2CC3=CC=NC=C3)C(=O)C4CC4C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCC1C2=NC=CN2CC3=CC=NC=C3)C(=O)[C@@H]4C[C@H]4C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{[2-(1-{[(1R*,2R*)-2-phenylcyclopropyl]carbonyl}piperidin-4-yl)-1H-imidazol-1-yl]methyl}pyridine

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